N-Desmethyl Trifluoperazine-d8 Dihydrochloride
N-Desmethyl Trifluoperazine-d8 Dihydrochloride
Brand Name:
Vulcanchem
CAS No.:
1246814-84-5
VCID:
VC0026251
InChI:
InChI=1S/C20H22F3N3S/c21-20(22,23)15-6-7-19-17(14-15)26(16-4-1-2-5-18(16)27-19)11-3-10-25-12-8-24-9-13-25/h1-2,4-7,14,24H,3,8-13H2/i8D2,9D2,12D2,13D2
SMILES:
C1CN(CCN1)CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F
Molecular Formula:
C20H22F3N3S
Molecular Weight:
401.521
N-Desmethyl Trifluoperazine-d8 Dihydrochloride
CAS No.: 1246814-84-5
Cat. No.: VC0026251
Molecular Formula: C20H22F3N3S
Molecular Weight: 401.521
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1246814-84-5 |
|---|---|
| Molecular Formula | C20H22F3N3S |
| Molecular Weight | 401.521 |
| IUPAC Name | 10-[3-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)propyl]-2-(trifluoromethyl)phenothiazine |
| Standard InChI | InChI=1S/C20H22F3N3S/c21-20(22,23)15-6-7-19-17(14-15)26(16-4-1-2-5-18(16)27-19)11-3-10-25-12-8-24-9-13-25/h1-2,4-7,14,24H,3,8-13H2/i8D2,9D2,12D2,13D2 |
| Standard InChI Key | VYYRFBRPGFAPCM-NQUIVBQFSA-N |
| SMILES | C1CN(CCN1)CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator